Cas no 166196-84-5 (1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one)
166196-84-5 structure
Product Name:1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one
CAS No:166196-84-5
MF:C10H11ClN2O
MW:210.66014122963
MDL:MFCD18651787
CID:1073101
PubChem ID:16108973
Update Time:2025-04-20
1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one
- 1-(2-chloropyridin-3-yl)-3-dimethylaminopropenone
- 1-(2-chloropyridin-3-yl)-3-dimethylamino-propenone
- AG-L-22242
- CTK4D2281
- KB-212981
- MFCD18651787
- SCHEMBL504041
- KD-0700
- 166196-84-5
- VJWLVZNRISQMLV-FNORWQNLSA-N
- J-501812
- SCHEMBL504040
- (2E)-1-(2-chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one
- AKOS015851060
- (E)-1-(2-chloropyridin-3 -yl)-3 -(dimethylamino)prop -2-en-1 -one
- CS-0333916
- (E)-1-(2-chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one
- 2-Propen-1-one, 1-(2-chloro-3-pyridinyl)-3-(dimethylamino)-
-
- MDL： MFCD18651787
- Inchi： 1S/C10H11ClN2O/c1-13(2)7-5-9(14)8-4-3-6-12-10(8)11/h3-7H,1-2H3/b7-5+
- InChI Key： VJWLVZNRISQMLV-FNORWQNLSA-N
- SMILES： ClC1C(=CC=CN=1)C(/C=C/N(C)C)=O
Computed Properties
- Exact Mass: 210.05613
- Monoisotopic Mass: 210.0559907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 33.2Ų
Experimental Properties
- PSA: 33.2
1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR303726-500mg |
1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one |
166196-84-5 | 500mg |
£186.00 | 2023-09-02 | ||
| Apollo Scientific | OR303726-1g |
1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one |
166196-84-5 | 1g |
£250.00 | 2023-09-02 | ||
| abcr | AB303652-1 g |
1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one, 95%; . |
166196-84-5 | 95% | 1 g |
€478.80 | 2023-07-19 | |
| abcr | AB303652-5 g |
1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one, 95%; . |
166196-84-5 | 95% | 5 g |
€1,349.00 | 2023-07-19 | |
| Matrix Scientific | 059555-500mg |
1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one, >95% |
166196-84-5 | >95% | 500mg |
$390.00 | 2023-09-08 | |
| Matrix Scientific | 059555-1g |
1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one, >95% |
166196-84-5 | >95% | 1g |
$487.00 | 2023-09-08 | |
| Matrix Scientific | 059555-5g |
1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one, >95% |
166196-84-5 | >95% | 5g |
$1118.00 | 2023-09-08 | |
| Alichem | A029194973-5g |
1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one |
166196-84-5 | 95% | 5g |
$767.34 | 2022-04-02 | |
| Key Organics Ltd | KD-0700-1MG |
1-(2-chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one |
166196-84-5 | >95% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | KD-0700-5MG |
1-(2-chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one |
166196-84-5 | >95% | 5mg |
£46.00 | 2025-02-08 |
1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
166196-84-5 (1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one) Related Products
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